Cas no 1349717-31-2 ([3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol)

• Product Name: [3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol
• CAS No: 1349717-31-2
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5159322
• Update Time: 2025-10-23

[3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol

• Inchi： 1S/C13H14N2O/c1-9-6-10(2)15-13(14-9)12-5-3-4-11(7-12)8-16/h3-7,16H,8H2,1-2H3
• InChI Key： OMRVUYIZYABUKU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2=NC(C)=CC(C)=N2)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on [3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol

Compound CAS No. 1349717-31-2: [3-(4,6-Dimethylpyrimidin-2-yl)phenyl]methanol

The compound with CAS No. 1349717-31-2, known as [[3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol], is a fascinating organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatility and biological activity.

Pyrimidine rings are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. In the case of [[3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol], the pyrimidine ring is substituted with methyl groups at positions 4 and 6, creating a dimethyl-substituted pyrimidine moiety. This substitution pattern not only enhances the stability of the molecule but also introduces unique electronic properties that make it suitable for various chemical reactions and biological assays.

The phenyl group attached to the pyrimidine ring further contributes to the molecule's aromaticity and conjugation, which are crucial for its optical and electronic properties. The presence of a hydroxymethyl group (-CH₂OH) at the para position of the phenyl ring adds another layer of functionality to this compound, enabling it to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of [[3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol] as a precursor for synthesizing more complex molecules with enhanced bioactivity. For instance, researchers have explored its use in the development of anticancer agents, where the pyrimidine core plays a critical role in targeting specific proteins or enzymes involved in cancer progression.

In addition to its biological applications, this compound has shown promise in materials science. Its aromaticity and conjugation make it a candidate for use in organic electronics, particularly in the design of semiconducting materials for flexible electronics or optoelectronic devices. The methyl groups on the pyrimidine ring further modulate the electronic properties, making it suitable for specific applications such as light-emitting diodes (LEDs) or photovoltaic cells.

From a synthetic perspective, [[3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol] can be prepared via various routes, including nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

The unique combination of structural features in [[3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol] makes it a valuable building block for drug discovery and materials development. Its ability to undergo multiple functionalization reactions further underscores its importance in modern organic chemistry.

As research continues to uncover new applications for this compound, it is likely that [[3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol] will play an increasingly significant role in both academic and industrial settings. Its versatility and potential for further modification ensure that it remains a focal point for innovation in the coming years.